Cas no 1177351-97-1 (2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid
• CAS No: 1177351-97-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5250011
• Update Time: 2025-05-25

2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid
• 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]aceticacid
• 1H-Pyrazole-1-acetic acid, 4-(aminomethyl)-3,5-dimethyl-

• Inchi： 1S/C8H13N3O2/c1-5-7(3-9)6(2)11(10-5)4-8(12)13/h3-4,9H2,1-2H3,(H,12,13)
• InChI Key： YCYSQSRXBRUUDD-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=C(CN)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: -2.7
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid

2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic Acid (CAS No. 1177351-97-1)

2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid, also known by its CAS registry number CAS No. 1177351-97-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery.

The chemical structure of this compound consists of a pyrazole ring substituted with an aminomethyl group at the 4-position and methyl groups at the 3 and 5 positions. The acetic acid moiety is attached to the pyrazole ring via a methylene group at the 2-position. This unique structure contributes to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Its ability to modulate various cellular pathways makes it a valuable tool in understanding complex biological systems. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be exploited in the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

In terms of synthesis, several methodologies have been reported for the preparation of 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid. These methods typically involve multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The choice of synthetic route depends on factors such as yield optimization, cost-effectiveness, and environmental sustainability.

The physical and chemical properties of this compound are also worth noting. It has a molecular weight of approximately 209 g/mol and is characterized by its melting point and solubility profiles. These properties are critical in determining its stability under various storage conditions and its suitability for large-scale production.

From an application standpoint, this compound has found utility in both academic research and industrial settings. In academia, it serves as a valuable model compound for studying pyrazole chemistry and its biological implications. In industry, it is being explored for potential use in agrochemicals, pharmaceuticals, and specialty chemicals.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed its binding affinities towards key proteins involved in disease pathogenesis, providing insights into its therapeutic potential.

In conclusion, 2-[4-(Aminomethyl)-3,5-dimethyl-1H-pyrazol-1-yl]acetic acid (CAS No. 1177351-97-1) stands out as a versatile molecule with promising applications across multiple disciplines. Continued research into its properties and mechanisms will undoubtedly unlock new avenues for its utilization in addressing unmet medical needs.